Cas no 361160-27-2 (N-(4-chloro-1,3-benzothiazol-2-yl)-4-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-(4-chloro-1,3-benzothiazol-2-yl)-4-(morpholine-4-sulfonyl)benzamide
• CAS No: 361160-27-2
• MF: C₁₈H₁₆ClN₃O₄S₂
• MW: 437.920340538025
• CID: 3950070
• PubChem ID: 4258302
• Update Time: 2025-05-23

N-(4-chloro-1,3-benzothiazol-2-yl)-4-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(4-chloro-2-benzothiazolyl)-4-(4-morpholinylsulfonyl)-
• N-(4-chloro-1,3-benzothiazol-2-yl)-4-(morpholine-4-sulfonyl)benzamide
• N-(4-chlorobenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)benzamide
• SR-01000420013-1
• Oprea1_273802
• SR-01000420013
• EU-0070106
• F0214-0051
• N-(4-chloro-1,3-benzothiazol-2-yl)-4-morpholin-4-ylsulfonylbenzamide
• AKOS024575050
• 361160-27-2
• SCHEMBL6687323

• Inchi： 1S/C18H16ClN3O4S2/c19-14-2-1-3-15-16(14)20-18(27-15)21-17(23)12-4-6-13(7-5-12)28(24,25)22-8-10-26-11-9-22/h1-7H,8-11H2,(H,20,21,23)
• InChI Key： QXSXACIOMMPMMK-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(Cl)C=CC=C2S1)(=O)C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 437.0270760Da
• Monoisotopic Mass: 437.0270760Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(4-chloro-1,3-benzothiazol-2-yl)-4-(morpholine-4-sulfonyl)benzamide

N-(4-chloro-1,3-benzothiazol-2-yl)-4-(morpholine-4-sulfonyl)benzamide: A Comprehensive Overview

The compound CAS No 361160-27-2, also known as N-(4-chloro-1,3-benzothiazol-2-yl)-4-(morpholine-4-sulfonyl)benzamide, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising potential in drug development and material science.

At its core, the molecule consists of a benzothiazole ring system, which is a fused bicyclic structure comprising a benzene ring and a thiazole moiety. The benzothiazole framework is further substituted with a chlorine atom at the 4-position and an amide group linked to a morpholine sulfonamide moiety at the 2-position. This combination of functional groups imparts the compound with distinct electronic and steric properties, making it highly versatile for various chemical reactions and biological interactions.

Recent studies have highlighted the importance of benzothiazole derivatives in medicinal chemistry, particularly in the design of bioactive molecules targeting specific protein kinases and enzymes. The presence of the morpholine sulfonyl group in this compound adds an additional layer of complexity, enhancing its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This makes it a promising candidate for the development of novel therapeutic agents.

The synthesis of N-(4-chloro-1,3-benzothiazol-2-yl)-4-(morpholine-4-sulfonyl)benzamide involves a multi-step process that typically begins with the preparation of the benzothiazole core. This is followed by substitution reactions to introduce the chlorine atom and subsequent coupling reactions to attach the morpholine sulfonyl group via an amide bond. The synthesis pathway requires precise control over reaction conditions to ensure high yields and purity of the final product.

In terms of physical properties, this compound exhibits a high degree of stability under normal storage conditions, making it suitable for long-term use in research and industrial applications. Its solubility characteristics are also noteworthy, as it demonstrates good solubility in polar solvents such as dimethylformamide (DMF) and dichloromethane (DCM), which facilitates its use in various chemical processes.

From an environmental standpoint, understanding the degradation pathways and ecological impact of this compound is crucial for its safe handling and disposal. Recent research has focused on assessing its biodegradability under different environmental conditions, with findings suggesting that it undergoes slow degradation under aerobic conditions due to its complex structure.

In conclusion, N-(4-chloro-1,3-benzothiazol-2-yl)-4-(morpholine-4-sulfonyl)benzamide represents a cutting-edge molecule with immense potential across multiple disciplines. Its unique structural features, combined with advancements in synthetic methodologies and biological applications, position it as a key player in future innovations within the chemical sciences.